Cas no 51987-73-6 (N-Boc-L-phenylalanine methyl ester)

N-Boc-L-phenylalanine methyl ester Properties

Names and Identifiers

• Boc-L-phenylalanine methyl ester
• Boc-Phe-OMe
• (S)-2-tert-Butoxycarbonylamino-3-phenyl-propionic acid methyl ester
• N-(tert-Butoxycarbonyl)-L-phenylalanine Methyl Ester
• BOC-L-PHE-OME
• N-Boc-L-phenylalanine methyl ester
• L-Boc-Phenyl-alanine methyl ester
• methyl (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylpropanoate
• +Expand

• MDL： MFCD00076977
• InChIKey： SDSWSVBXRBXPRL-LBPRGKRZSA-N
• Inchi： InChI=1S/C15H21NO4/c1-15(2,3)20-14(18)16-12(13(17)19-4)10-11-8-6-5-7-9-11/h5-9,12H,10H2,1-4H3,(H,16,18)/t12-/m0/s1
• SMILES： CC(C)(OC(N[C@H](C(OC)=O)CC1=CC=CC=C1)=O)C

Computed Properties

• Exact Mass: 279.14700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 8
• Heavy Atom Count: 20
• Complexity: 329
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 2.68630
• PSA: 64.63000
• Boiling Point: 403.7℃ at 760 mmHg
• Melting Point: 37.0 to 41.0 deg-C
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: Pale-yellow to Yellow-brown Solid
• Solubility: Not available
• Optical Activity: [α]22/D −4.0°, c = 2 in methanol

N-Boc-L-phenylalanine methyl ester Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26; S36
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H319
• Warning Statement： P305 + P351 + P338
• Prompt：warning
• Storage Condition：Room temperature
• Risk Phrases： 36-41
• Signal Word：Warning

N-Boc-L-phenylalanine methyl ester Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters